Cas no 2138016-11-0 (Oxetane, 2-(5'-chloro-2'-fluoro[1,1'-biphenyl]-4-yl)-)

• Product Name: Oxetane, 2-(5'-chloro-2'-fluoro[1,1'-biphenyl]-4-yl)-
• CAS No: 2138016-11-0
• MF: C₁₅H₁₂ClFO
• MW: 262.706586837769
• CID: 5299047
• Update Time: 2025-06-08

Oxetane, 2-(5'-chloro-2'-fluoro[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-[4-(5-chloro-2-fluorophenyl)phenyl]oxetane
• Oxetane, 2-(5'-chloro-2'-fluoro[1,1'-biphenyl]-4-yl)-

• Inchi： 1S/C15H12ClFO/c16-12-5-6-14(17)13(9-12)10-1-3-11(4-2-10)15-7-8-18-15/h1-6,9,15H,7-8H2
• InChI Key： XJCZYVHWFPGTSZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1C=CC(=CC=1)C1CCO1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2

Additional information on Oxetane, 2-(5'-chloro-2'-fluoro[1,1'-biphenyl]-4-yl)-

Comprehensive Overview of Oxetane, 2-(5'-chloro-2'-fluoro[1,1'-biphenyl]-4-yl)- (CAS No. 2138016-11-0)

The compound Oxetane, 2-(5'-chloro-2'-fluoro[1,1'-biphenyl]-4-yl)- (CAS No. 2138016-11-0) is a highly specialized chemical entity that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique oxetane ring structure and biphenyl backbone, is a subject of interest due to its potential applications in drug discovery and material science. The presence of both chloro and fluoro substituents further enhances its reactivity and utility in various synthetic pathways.

In recent years, the demand for heterocyclic compounds like Oxetane, 2-(5'-chloro-2'-fluoro[1,1'-biphenyl]-4-yl)- has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the oxetane moiety, which is known to improve the metabolic stability and bioavailability of drug candidates. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in pharmaceutical development. The compound's CAS No. 2138016-11-0 serves as a critical identifier for scientists and regulatory bodies, ensuring precise communication in research and commercial contexts.

The synthesis of Oxetane, 2-(5'-chloro-2'-fluoro[1,1'-biphenyl]-4-yl)- involves advanced organic transformations, often requiring palladium-catalyzed cross-coupling reactions to assemble the biphenyl framework. The incorporation of the oxetane ring typically employs ring-opening or ring-closing strategies, which are areas of active investigation in synthetic chemistry. These methodologies are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research.

From an industrial perspective, Oxetane, 2-(5'-chloro-2'-fluoro[1,1'-biphenyl]-4-yl)- is valued for its potential role in developing high-performance materials. Its rigid biphenyl core and polar oxetane group make it a candidate for designing polymers with enhanced thermal and mechanical properties. This aligns with the broader industry focus on sustainable materials and green chemistry, as researchers seek to reduce environmental impact while maintaining performance.

The compound's CAS No. 2138016-11-0 is frequently searched in databases like SciFinder and Reaxys, underscoring its importance in chemical research. Common queries include "synthesis of oxetane derivatives," "applications of fluoro-biphenyl compounds," and "properties of CAS 2138016-11-0." These search trends highlight the interdisciplinary interest in this molecule, spanning organic synthesis, pharmacology, and materials science.

In conclusion, Oxetane, 2-(5'-chloro-2'-fluoro[1,1'-biphenyl]-4-yl)- (CAS No. 2138016-11-0) represents a fascinating intersection of chemistry and innovation. Its structural features and functional groups offer myriad possibilities for scientific exploration, making it a valuable asset in both academic and industrial settings. As research continues to uncover new applications, this compound is poised to remain a focal point in the advancement of specialty chemicals and drug development.